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Compound of Interest

Compound Name: 4-Chlorobenzoin

CAS No.: 39774-18-0

Cat. No.: B1600659

Get Quote

CRITICAL SAFETY ALERT: CAS/Name Mismatch You provided 4-Chlorobenzoin with CAS

4209-02-3. There is a critical discrepancy in standard chemical registries that affects safety

protocols:

CAS 4209-02-3 corresponds to 1-(4-Bromophenyl)-2-chloroethanone (also known as 2-

Chloro-4'-bromoacetophenone).[1] This substance is a Lachrymator (tear gas agent) and

severe skin irritant.[1][2]

4-Chlorobenzoin (chemically 4-chloro-2-hydroxy-1,2-diphenylethanone) typically

corresponds to CAS 39774-18-0.[1][3][4][5][6]

Directives:

Verify your container immediately. If the CAS is 4209-02-3, you must handle this as a

Lachrymator.[1]

Disposal Stream: Both substances contain halogens (Chlorine/Bromine).[1] They MUST be

disposed of in the Halogenated Organic Waste stream.[1] DO NOT mix with general organic

solvents or drain dispose.[1]
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Protocol: This guide prioritizes the stricter safety profile (Lachrymator/CAS 4209-02-3) to

ensure maximum personnel safety.

Part 1: Chemical Characterization & Hazard
Identification
Understanding the chemical nature dictates the disposal path.[1] The presence of halogen

atoms (Cl, Br) renders this substance unsuitable for standard incineration due to the generation

of acidic gases (HCl, HBr) which damage standard incinerator scrubbers.[1]

Feature
CAS 4209-02-3 (Likely
Substance)

CAS 39774-18-0 (Nominal
Substance)

Chemical Name
1-(4-Bromophenyl)-2-

chloroethanone
4-Chlorobenzoin

Primary Hazard
Lachrymator (Tear Gas), Skin

Burn
Irritant (Skin/Eye)

Physical State Solid (Crystalline) Solid (Powder)

Waste Class Halogenated Organic Halogenated Organic

Incineration Product HCl, HBr (Corrosive gases) HCl (Corrosive gas)

Why this matters:

Lachrymators require double-bagging or "overpacking" to protect waste handlers from vapor

exposure during transport.[1]

Halogens require high-temperature incineration with specific flue gas scrubbing.[1] Putting

this in a "Non-Halogenated" drum can result in heavy fines from waste vendors and damage

to facility infrastructure.[1]

Part 2: Pre-Disposal Stabilization & Handling
Before moving the substance to waste, stabilize it to prevent exposure.[1]
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Personal Protective Equipment (PPE)
Respiratory: Work strictly within a certified Fume Hood.[1] If working with open powder of

CAS 4209-02-3 outside a hood, a full-face respirator with organic vapor/acid gas cartridges

is required.[1]

Skin: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate gloves.[1]

Eyes: Chemical splash goggles (Safety glasses are insufficient for lachrymators).[1]

Solubilization (Recommended for Solids)
Solid waste is often more expensive and difficult to handle than liquid waste.[1]

Protocol: Dissolve the solid residue in a compatible Halogenated Solvent (e.g.,

Dichloromethane or Chloroform) if your facility permits liquid bulking.[1]

Reasoning: This keeps the waste in a single phase and reduces dust generation, which is

the primary exposure vector for solid lachrymators.[1]

Part 3: The Disposal Workflow
This self-validating workflow ensures compliance with RCRA (Resource Conservation and

Recovery Act) and local EHS standards.[1]
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Start: Identify Waste

Check CAS Number
(Is it 4209-02-3?)

HAZARD: Lachrymator
(Tear Gas Agent)

Yes

Standard Irritant
(4-Chlorobenzoin)

No

Physical State?

Solid Waste Route:
Double-bag in heavy duty

polyethylene bags

Solid

Liquid Waste Route:
Dissolve in Halogenated Solvent

(DCM/Chloroform)

Liquid/Solution

Container:
High-Density Polyethylene (HDPE)

or Glass Amber Bottle

Tagging:
Mark as 'Halogenated Organic'

Add 'Lachrymator' Warning if 4209-02-3

Transfer to Central
Waste Accumulation Area

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging 4-Chlorobenzoin and related

lachrymators.

Step-by-Step Protocol
Segregation:

Do NOT mix with: Acids, Oxidizers, or Non-Halogenated Solvents (e.g., Acetone,

Methanol) unless the facility explicitly allows "commingled organic waste" (rare for

lachrymators).[1]

Correct Stream: Halogenated Organic Waste.[1]

Packaging:

Liquids: Use a screw-top container (HDPE or Glass). Do not fill >90% to allow for thermal

expansion.[1]

Solids: If disposing of pure solid, place the original container into a secondary clear plastic

bag (zip-seal). Place that bag into the waste drum.

Lachrymator Specific: If CAS 4209-02-3, tape the lid shut and place the container inside a

secondary sealable bag. Write "LACHRYMATOR" on the outer bag. This alerts waste

technicians to open the drum only in a ventilated area.[1]

Labeling (RCRA Compliance):

Constituents: List "1-(4-Bromophenyl)-2-chloroethanone" (or 4-Chlorobenzoin) and the

solvent used (e.g., "Dichloromethane").[1]

Percentages: Estimate % (e.g., 5% Solute, 95% Solvent).

Hazard Checkboxes: Check "Toxic," "Irritant," and "Halogenated."[1]

Spill Cleanup (Emergency):

Do not dry sweep. This generates dust and tear gas.[1]
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Method: Cover spill with a solvent-dampened pad (Acetone or Ethanol) to suppress dust,

then wipe up.[1]

Deactivation (Advanced): For CAS 4209-02-3 residues, treat surfaces with a dilute alkaline

solution (5% Sodium Bicarbonate in water/ethanol) to hydrolyze the alpha-halo ketone,

reducing lachrymatory effects.[1]

Part 4: Regulatory & Compliance Reference
EPA Waste Code: Likely D001 (Ignitable, if in solvent) or D003 (Reactive, if potentially

explosive, though less likely here).[1] If not specifically listed (P or U list), it falls under

"Characteristic Waste."[1]

Halogen Rule: Most waste vendors require segregation of any waste containing >1000 ppm

halogens.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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